4-(4-Bromofuran-2-yl)pyridine

• CAS RN: 828929-04-0
• Molecular Formula: C9H6BrNO
• Molecular Weight: 224.05 g/mol
• IUPAC Name: 4-(4-bromofuran-2-yl)pyridine
• InChI: InChI=1S/C9H6BrNO/c10-8-5-9(12-6-8)7-1-3-11-4-2-7/h1-6H
• InChI Key: QSFXYLROOODCOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=CO2)Br

Description

4-(4-Bromofuran-2-yl)pyridine is a useful research compound. Its molecular formula is C9H6BrNO and its molecular weight is 224.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dibromo-5-(trimethylsilyl)furan (8.97 g), pyridine-4-boronic acid (1.85 g, 15.1 mmol), potassium carbonate (6.24 g, 45.2 mmol) and tetrakis(triphenylphosphine)palladium (0) (435 mg, 0.38 mmol) were heated under refluxed in ethanol/1,2-dimethoxyethane (1:4 v/v; 100 mL) at 100° C. for 6 h. The solution was allowed to cool, and was then filtered and evaporated. The residue was purified by flash chromatography using a gradient of ethyl acetate in hexane to give the title compounds as a pale brown solid (1.45 g), m/z 224, 226 (MH+).